Cas no 1148027-08-0 (5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid)

• Product Name: 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid
• CAS No: 1148027-08-0
• MF: C₁₂H₇FN₂O₄
• MW: 262.193386316299
• MDL: MFCD11226423
• CID: 5012876
• Update Time: 2026-02-27

5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)pyrazine-2,3-dicarboxylic acid
• 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid

• MDL： MFCD11226423
• Inchi： 1S/C12H7FN2O4/c13-7-3-1-6(2-4-7)8-5-14-9(11(16)17)10(15-8)12(18)19/h1-5H,(H,16,17)(H,18,19)
• InChI Key： UMIMZZBEDSTQRB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC(C(=O)O)=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 1.3
• Topological Polar Surface Area: 100

Additional information on 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid

5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid (CAS No. 1148027-08-0): An Overview of Its Properties and Applications

5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid (CAS No. 1148027-08-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid consists of a pyrazine core with a 4-fluorophenyl substituent and two carboxylic acid groups. The presence of the fluorine atom and the carboxylic acid groups imparts specific physicochemical properties that make this compound an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory diseases.

In addition to its anti-inflammatory effects, 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. The ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development in oncology.

The solubility and stability of 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid are important considerations for its use in pharmaceutical formulations. Research has indicated that this compound exhibits good solubility in aqueous solutions, which facilitates its delivery and absorption in biological systems. Furthermore, its stability under various conditions ensures that it remains effective during storage and administration.

The pharmacokinetic properties of 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid have been extensively studied to understand its behavior in vivo. Studies have shown that this compound is rapidly absorbed following oral administration and has a moderate half-life, which allows for sustained therapeutic effects. The distribution and metabolism of the compound have also been characterized, providing valuable insights into its potential for drug development.

In terms of safety, preclinical toxicology studies have demonstrated that 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid is well-tolerated at therapeutic doses. These findings support its potential for further clinical evaluation. Ongoing clinical trials are currently assessing the safety and efficacy of this compound in treating various conditions, including inflammatory diseases and cancer.

The synthetic route for producing 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of the pyrazine core and the introduction of the 4-fluorophenyl substituent. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of the process.

In conclusion, 5-(4-Fluorophenyl)-pyrazine-2,3-dicarboxylic acid (CAS No. 1148027-08-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.